Cas no 2227672-12-8 ((2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol)

• Product Name: (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol
• CAS No: 2227672-12-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6240518
• PubChem ID: 165708699
• Update Time: 2025-06-15

(2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol
• 2227672-12-8
• EN300-1802351

• Inchi： 1S/C12H18O2/c1-9-4-7-12(14-3)11(8-9)6-5-10(2)13/h4,7-8,10,13H,5-6H2,1-3H3/t10-/m1/s1
• InChI Key： WCIWXRXOYHVGLS-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol

Compound Introduction: (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol (CAS No. 2227672-12-8)

Compound (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol, identified by the Chemical Abstracts Service Number 2227672-12-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral alcohol features a substituted phenyl ring connected to a butan-2-ol backbone, with a specific stereochemical configuration at the (2R) position. The presence of both methoxy and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The structural motif of (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol has garnered attention due to its potential applications in medicinal chemistry. The combination of an aliphatic alcohol group and a complex aromatic system allows for diverse interactions with biological targets, including enzymes and receptors. Recent advancements in computational chemistry have enabled the precise modeling of such molecules, facilitating the identification of novel pharmacophores and lead compounds.

In the context of modern drug development, the stereochemistry of (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their absolute configuration, underscoring the importance of enantioselective synthesis. The (R) configuration at the second carbon atom confers specific binding properties, which can be exploited to enhance therapeutic efficacy while minimizing side effects.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The phenyl ring substituents contribute to ligand efficiency by modulating solubility and binding affinity. Additionally, the alcohol moiety serves as a hydrogen bonding acceptor or donor, depending on the target protein's active site architecture. Such features make (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol a promising candidate for further derivatization.

The synthesis of (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol typically involves multi-step organic transformations, including stereoselective reductions, cross-coupling reactions, and functional group interconversions. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques align with current trends in sustainable chemistry, emphasizing atom economy and minimal waste generation.

From a biochemical perspective, (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol exhibits interesting interactions with metabolic enzymes. Its structural features may influence its metabolic stability, a critical factor in drug design. Preclinical studies have begun to explore its potential as an intermediate in the development of protease inhibitors, which are essential for treating viral infections and inflammatory diseases. The methoxy substituent, in particular, has been shown to enhance binding interactions with certain enzyme active sites.

The pharmaceutical industry continues to leverage computational tools to optimize derivatives of (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol. Machine learning algorithms predict molecular properties such as solubility, permeability, and toxicity, accelerating the hit-to-drug process. Such innovations underscore the interdisciplinary nature of modern medicinal chemistry, where chemical synthesis is integrated with computational biology and data-driven decision-making.

Future research directions may focus on expanding the chemical space around this scaffold by introducing additional functional groups or exploring different stereochemical centers. The growing emphasis on personalized medicine further motivates the development of chiral molecules like (2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol, which can be tailored to individual patient profiles. This approach aligns with global trends toward precision therapeutics and targeted interventions.

In summary,(2R)-4-(2-methoxy-5-methylphenyl)butan-2-ol (CAS No. 2227672-12-8) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of stereochemistry and functional groups positions it as a valuable building block for drug discovery efforts aimed at treating diverse diseases. As research progresses, this molecule is likely to play an increasingly important role in developing next-generation therapeutics.